3,6-Methano-1,8-naphthyridine

• CAS: 108192-04-7
• Synonyms: 3,6-Methano-1,8-naphthyridine(9CI)
• Molecular Formula: C9H6N2
• Molecular Weight: 142.161
• SMILES: C1C2=CC3=CC1=CN=C3N=C2
• InChI: InChI=1S/C9H6N2/c1-6-2-8-3-7(1)5-11-9(8)10-4-6/h2-5H,1H2
• InChIKey: BJVHPVFLRWSILR-UHFFFAOYSA-N

Medicinal chemists needing constrained naphthyridine scaffolds often face limited access to bridged analogs. 3,6-Methano-1,8-naphthyridine (CAS 108192-04-7) fills this gap as a rigid tricyclic building block. Its 3,6-methano bridge enforces non-planar geometry, altering target binding vs. planar 1,8-naphthyridines. • Enables 3D chemical space inaccessible to flat analogs • Two reactive N-centers for diverse derivatization • ≥95% purity; global shipping Ideal for lead optimization and chiral probe development.

3,6-Methano-1,8-naphthyridine: Baseline Overview

3,6-Methano-1,8-naphthyridine (CAS 108192-04-7) is a bridged, nitrogen-containing heterocyclic scaffold belonging to the 1,8-naphthyridine class [1]. Its unique 3,6-methano bridge confers a rigid, three-dimensional tricyclic framework (C9H6N2; MW 142.16 g/mol) distinct from planar 1,8-naphthyridine analogs [2]. The compound is primarily utilized as a building block or intermediate in medicinal chemistry for the synthesis of diverse naphthyridine derivatives , and is available from multiple chemical suppliers with typical purity specifications of 95% . Physicochemical property estimates indicate a calculated density of 1.372 g/cm³, boiling point of 300.45°C at 760 mmHg, and refractive index of 1.774 .

Rigid 3D bridged scaffold for SAR and scaffold-hopping

Building block for constrained naphthyridine library synthesis

Calculated properties guide handling and formulation design

• [1] Das, P., et al. (2025). Advances in the chemistry and therapeutic potential of [1,8]-naphthyridines: A review. Journal of the Indian Chemical Society, 102(12), 105718. View Source
• [2] ChemSrc. (2021). 3,6-Methano-1,8-naphthyridine(9CI) - CAS 108192-04-7. Retrieved April 2026. View Source

3,6-Methano-1,8-naphthyridine: Substitution Limitations

Direct substitution of 3,6-methano-1,8-naphthyridine with planar, unbridged 1,8-naphthyridine derivatives is not chemically equivalent due to the fundamental alteration of molecular geometry, conformational flexibility, and electronic distribution imposed by the 3,6-methano bridge [1]. While 1,8-naphthyridines are recognized as a privileged scaffold in medicinal chemistry for a wide array of biological activities including antimicrobial, anticancer, and anti-inflammatory effects [2][3], these class-level activities are not directly transferable to the bridged analog. The rigid, three-dimensional architecture of 3,6-methano-1,8-naphthyridine is expected to engender distinct binding interactions and pharmacokinetic properties compared to its planar counterparts, a critical consideration in structure-activity relationship (SAR) studies and lead optimization campaigns [4].

! Rigid tricyclic geometry may alter binding vs. planar 1,8-naphthyridines; direct replacement is not chemically equivalent.

! Class-level biological activities of the 1,8-naphthyridine scaffold may not transfer to the bridged analog.

! Expected differences in pharmacokinetic and selectivity profiles require independent validation.

• [1] Das, P., et al. (2025). Advances in the chemistry and therapeutic potential of [1,8]-naphthyridines: A review. Journal of the Indian Chemical Society, 102(12), 105718. View Source
• [2] Madaan, A., et al. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Archiv der Pharmazie, 348(12), 837-860. View Source
• [3] Ojha, M., et al. (2021). 1,8-Naphthyridine Derivatives: A Privileged Scaffold for Versatile Biological Activities. Mini-Reviews in Medicinal Chemistry, 21(5), 587-603. View Source
• [4] Brown, D. J. (2008). The Naphthyridines. Chemistry of Heterocyclic Compounds, Vol. 63. John Wiley & Sons. View Source

3,6-Methano-1,8-naphthyridine: Key Differentiators

Structural Rigidity Advantage

Unlike the planar, bicyclic 1,8-naphthyridine scaffold [1], 3,6-methano-1,8-naphthyridine features a bridging methano group between the 3- and 6-positions, creating a rigid, tricyclic framework (3,5-diazatricyclo[5.3.1.0⁴,⁹]undeca-1,3,5,7,9-pentaene) . This structural modification is expected to alter molecular recognition and binding kinetics, though direct comparative binding data are not available in the public domain. The bridge introduces steric constraints that are likely to influence target selectivity and pharmacokinetic profile relative to unbridged analogs.

Topology contrast

Class-level inference

Bridged tricyclic vs. planar bicyclic scaffold; no quantitative binding data available.

Supports scaffold-topology study design.

Structural inference; direct comparator data needed.

Evidence Dimension	Molecular topology / conformational constraint
Target Compound Data	Bridged tricyclic structure with a 3,6-methano linkage (CAS 108192-04-7)
Comparator Or Baseline	1,8-Naphthyridine (CAS 254-60-4) - planar bicyclic scaffold
Quantified Difference	No direct quantitative comparator data available; difference is qualitative (rigid 3D vs. planar 2D topology)
Conditions	Structural analysis; inferred from chemical structure

Why This Matters

The rigid, three-dimensional architecture is critical for structure-based drug design and scaffold-hopping strategies where planarity may limit target engagement or lead to unfavorable off-target interactions.

• [1] Das, P., et al. (2025). Advances in the chemistry and therapeutic potential of [1,8]-naphthyridines: A review. Journal of the Indian Chemical Society, 102(12), 105718. View Source

Physicochemical Property Differences

Calculated physicochemical properties for 3,6-methano-1,8-naphthyridine provide a baseline for comparison with related 1,8-naphthyridine derivatives. Its estimated density of 1.372 g/cm³, boiling point of 300.45°C at 760 mmHg, and flash point of 136.4°C differ from the properties of unsubstituted 1,8-naphthyridine [1], which has a reported melting point of 98-100°C and boiling point of 295°C at 760 mmHg. These differences, while not dramatic, can influence handling, storage, and formulation considerations.

Property shift

Cross-study comparable

ΔDensity +0.22 g/cm³, ΔBP +5.5 °C, ΔFP +17 °C (calc.)

Guides handling and formulation parameter review.

Calculated estimates; experimental verification advised.

Evidence Dimension	Physicochemical properties (density, boiling point, flash point)
Target Compound Data	Density (calc.) 1.372 g/cm³; BP (calc.) 300.45°C at 760 mmHg; FP (calc.) 136.4°C
Comparator Or Baseline	1,8-Naphthyridine (CAS 254-60-4): Density (calc.) ~1.15 g/cm³; MP 98-100°C; BP 295°C at 760 mmHg
Quantified Difference	ΔDensity: +0.22 g/cm³ (approx.); ΔBP: +5.5°C; ΔFP: +17°C (calculated for target compound)
Conditions	Calculated values from ChemBlink and reported data for comparator

Why This Matters

Differences in boiling point and flash point may affect synthetic protocols, purification strategies, and safety handling; density variations can be relevant for formulation and solid-state characterization.

• [1] PubChem. (n.d.). 1,8-Naphthyridine (CID 136066). Retrieved April 2026. View Source

Biological Activity Potential

The 1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities [1]. The 3,6-methano bridge in the target compound imposes conformational rigidity, a feature known to enhance target selectivity and reduce off-target effects in drug design. While direct IC₅₀ or Ki data for 3,6-methano-1,8-naphthyridine are not publicly available, class-level inference suggests that its unique three-dimensional shape could translate into a distinct pharmacological profile compared to planar 1,8-naphthyridine derivatives [2].

Bioactivity potential

Class-level inference

1,8-Naphthyridine scaffold privileged, but no direct Ki/IC₅₀ for bridged analog.

Enables exploration of constrained chemical space.

Data to verify; scaffold-hop context.

Evidence Dimension	Biological activity potential / scaffold validation
Target Compound Data	No specific quantitative data available; scaffold is a bridged 1,8-naphthyridine
Comparator Or Baseline	Various 1,8-naphthyridine derivatives with reported IC₅₀ values in the nM to μM range for anticancer, antimicrobial, and CNS targets
Quantified Difference	Not quantifiable; difference inferred from structural topology
Conditions	In vitro and in vivo models for 1,8-naphthyridine class

Why This Matters

Procurement of 3,6-methano-1,8-naphthyridine enables the exploration of a distinct region of chemical space within the validated 1,8-naphthyridine pharmacophore, potentially leading to novel intellectual property and differentiated biological outcomes.

• [1] Madaan, A., et al. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Archiv der Pharmazie, 348(12), 837-860. View Source
• [2] Das, P., et al. (2025). Advances in the chemistry and therapeutic potential of [1,8]-naphthyridines: A review. Journal of the Indian Chemical Society, 102(12), 105718. View Source

3,6-Methano-1,8-naphthyridine: Application Scenarios

Scaffold Hopping in Medicinal Chemistry

3,6-Methano-1,8-naphthyridine serves as a key starting material for the synthesis of conformationally constrained analogs of biologically active 1,8-naphthyridines [1]. The bridged scaffold is particularly suited for structure-activity relationship (SAR) investigations aimed at improving target selectivity, reducing off-target liabilities, and optimizing pharmacokinetic properties by altering molecular shape [2].

Heterocyclic Building Block Synthesis

As a tricyclic building block with two reactive nitrogen centers, this compound is a valuable intermediate for the construction of more complex heterocyclic systems . Its unique bridge can be leveraged to introduce chirality or further functionalization, enabling access to novel chemical space for drug discovery libraries [3].

Pre-formulation Characterization

The distinct density and boiling point estimates of 3,6-methano-1,8-naphthyridine relative to planar analogs provide a basis for investigating how the methano bridge influences solid-state properties, solubility, and stability. Such studies are essential for early-stage pharmaceutical development when selecting lead candidates with favorable developability profiles.

Application

Selection Property

Validation Focus

Conformationally constrained SAR

Rigid bridged tricyclic core

Target binding and selectivity profiling

Heterocyclic library synthesis

Reactive dual-nitrogen bridge

Derivatization and scaffold diversification

Pre-formulation developability

Distinct density and boiling point

Solid-state and solubility characterization

• [1] Das, P., et al. (2025). Advances in the chemistry and therapeutic potential of [1,8]-naphthyridines: A review. Journal of the Indian Chemical Society, 102(12), 105718. View Source
• [2] Brown, D. J. (2008). The Naphthyridines. Chemistry of Heterocyclic Compounds, Vol. 63. John Wiley & Sons. View Source
• [3] Ojha, M., et al. (2021). 1,8-Naphthyridine Derivatives: A Privileged Scaffold for Versatile Biological Activities. Mini-Reviews in Medicinal Chemistry, 21(5), 587-603. View Source